Cas no 1040657-61-1 (2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one)

2-{[3-(4-Bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring a 1,2,4-oxadiazole core linked to a dihydropyridazinone moiety. Its structural complexity and bromophenyl substitution make it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of the oxadiazole ring enhances metabolic stability, while the dihydropyridazinone scaffold offers potential bioactivity, particularly in targeting enzymes or receptors. The bromine substituent provides a reactive site for further functionalization via cross-coupling reactions. This compound is suited for applications in drug discovery, particularly in the development of kinase inhibitors or anti-inflammatory agents, due to its balanced lipophilicity and synthetic versatility.

2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one structure

1040657-61-1 structure

Product Name:2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one

CAS No:1040657-61-1

MF:C₁₉H₁₃BrN₄O₂

MW:409.236122846603

CID:5385779

Update Time:2025-06-08

2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

- 2-[[3-(4-Bromophenyl)-1,2,4-oxadiazol-5-yl]methyl]-6-phenyl-3(2H)-pyridazinone
- 2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one
- Inchi： 1S/C19H13BrN4O2/c20-15-8-6-14(7-9-15)19-21-17(26-23-19)12-24-18(25)11-10-16(22-24)13-4-2-1-3-5-13/h1-11H,12H2
- InChI Key： KNCSRNPBSBTFMR-UHFFFAOYSA-N
- SMILES： C1(=O)N(CC2ON=C(C3=CC=C(Br)C=C3)N=2)N=C(C2=CC=CC=C2)C=C1

Experimental Properties

Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 560.5±60.0 °C(Predicted)
pka: -2.13±0.70(Predicted)

2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3382-4930-2μmol	2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one	1040657-61-1	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3382-4930-5μmol	2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one	1040657-61-1	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3382-4930-10μmol	2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one	1040657-61-1	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3382-4930-20μmol	2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one	1040657-61-1	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3382-4930-1mg	2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one	1040657-61-1	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3382-4930-2mg	2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one	1040657-61-1	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3382-4930-3mg	2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one	1040657-61-1	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3382-4930-4mg	2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one	1040657-61-1	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3382-4930-5mg	2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one	1040657-61-1	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3382-4930-10mg	2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one	1040657-61-1	90%+	10mg	$79.0	2023-04-26

2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one Related Literature

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Additional information on 2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one

Comprehensive Analysis of 2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one (CAS 1040657-61-1)

The compound 2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one (CAS 1040657-61-1) is a heterocyclic organic molecule with a unique structural framework, combining 1,2,4-oxadiazole and dihydropyridazinone moieties. Its molecular architecture has attracted significant attention in pharmaceutical and material science research due to its potential applications in drug discovery and functional materials. The presence of a 4-bromophenyl group enhances its reactivity, making it a valuable intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like this has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its oxadiazole ring, known for its bioisosteric properties, which can improve drug bioavailability. The dihydropyridazinone core, on the other hand, is associated with anti-inflammatory and antimicrobial activities, aligning with current trends in targeting antibiotic resistance and chronic diseases. This dual functionality positions CAS 1040657-61-1 as a promising candidate for further pharmacological studies.

From a synthetic chemistry perspective, the compound’s bromophenyl substituent offers a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in fragment-based drug design. Its stability under various conditions also makes it suitable for high-throughput screening, a hot topic in AI-driven drug discovery. As the pharmaceutical industry increasingly adopts machine learning for lead optimization, compounds like this are gaining traction in virtual screening libraries.

Beyond pharmaceuticals, CAS 1040657-61-1 has potential applications in organic electronics. The conjugated system of the oxadiazole and phenyl groups suggests possible use in OLEDs or photovoltaic materials, areas where researchers are actively seeking novel scaffolds to improve efficiency. This aligns with global interest in sustainable energy solutions, a frequently searched topic in scientific and industrial circles.

Quality control and characterization of this compound are critical, with techniques like HPLC, NMR, and mass spectrometry being essential for verification. These methods are often queried by chemists seeking reliable protocols for analyzing complex heterocycles. The compound’s purity and stability data are also vital for regulatory compliance, another trending concern in chemical manufacturing.

In summary, 2-{[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}-6-phenyl-2,3-dihydropyridazin-3-one represents a multifaceted molecule with broad interdisciplinary relevance. Its structural features cater to both drug development and advanced materials, making it a subject of ongoing research. As scientific inquiries into heterocyclic chemistry and green synthesis continue to rise, this compound is poised to remain a key player in innovation-driven applications.